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Compound of Interest

Compound Name: BYK 49187

Cat. No.: B1663723

Essential Safety and Handling Guide for BYK
49187

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
BYK 49187, a potent PARP-1 and PARP-2 inhibitor intended for research use only. Adherence
to these procedures is essential to ensure personal safety and maintain a secure laboratory
environment.

Personal Protective Equipment (PPE)

While a Safety Data Sheet (SDS) from Santa Cruz Biotechnology indicates that BYK 49187 is
not classified as hazardous under the 2012 OSHA Hazard Communication Standard, it is
crucial to recognize that the toxicological properties of this research compound may not be fully
characterized.[1] Therefore, a cautious approach to handling is strongly recommended, treating
it as a potent pharmacological agent. The following PPE is mandatory to minimize exposure.

Eye and Face Protection

» Safety Glasses: Must be worn at all times when in the laboratory.

o Face Shield: Recommended when there is a risk of splashes or aerosols, such as during
vortexing, sonicating, or preparing concentrated solutions.
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Skin Protection

e Gloves: Chemical-resistant gloves are required. Due to the lack of specific breakthrough
data for BYK 49187, it is recommended to use nitrile gloves and practice double gloving,
especially when handling the pure compound or concentrated solutions. Gloves should be
changed immediately if contaminated, and every two hours during continuous use.

o Laboratory Coat: A fully buttoned lab coat must be worn to protect street clothing and skin
from potential contamination.

o Closed-toe Shoes: These are mandatory in any laboratory setting where chemicals are
handled.

Respiratory Protection

» Not Typically Required: Under normal laboratory conditions with adequate ventilation (e.g.,
working in a chemical fume hood), respiratory protection is not usually necessary.

» Required When: If there is a potential for aerosolization of the solid compound (e.g., during
weighing) and a ventilated enclosure is not available, a NIOSH-approved N95 or higher
particulate respirator should be used.

Quantitative Data Summary

Due to the limited publicly available data for BYK 49187, specific quantitative exposure limits
have not been established. The following table provides general guidance for glove selection.
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Breakthrough Time
(General Guidance for

Glove Type L. Recommendations
similar research
compounds)
Recommended for general
handling. Practice double
— Variable, generally good for gloving for enhanced
short-term use protection. Change
immediately upon
contamination.
Latex Generally less chemical Not recommended as a

resistant than nitrile

primary barrier.

Experimental Workflow for Safe Handling

The following diagram outlines the logical steps for safely handling BYK 49187 in a laboratory

setting.
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Caption: Workflow for Safe Handling of BYK 49187.
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Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

o

Don the required PPE: lab coat, safety glasses, and double nitrile gloves.

[¢]

Ensure a chemical fume hood is certified and functioning correctly.

[¢]

Gather all necessary equipment, including spatulas, weigh boats, vials, and solvents.

[e]

Have a designated waste container ready for contaminated materials.
e Handling in a Chemical Fume Hood:

o Weighing: Carefully weigh the solid BYK 49187 in a disposable weigh boat within the fume
hood to minimize the risk of inhalation.

o Dissolving: Add the desired solvent to the vial containing the compound. Cap the vial
securely before mixing.

o Experimental Use: Keep all containers with BYK 49187 capped when not in immediate
use.

o Cleanup:

o Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70%
ethanol) to decontaminate it.

o Dispose of all contaminated disposable items in the designated hazardous waste
container.

o Doff PPE in the correct order: remove outer gloves, then lab coat, then inner gloves.

o Wash hands thoroughly with soap and water.

Disposal Plan
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Proper disposal of BYK 49187 and any contaminated materials is crucial to prevent
environmental contamination and potential harm to others.

e Solid Waste:
o Unused or expired BYK 49187 should be disposed of as hazardous chemical waste.

o Contaminated items such as gloves, weigh boats, and pipette tips must be collected in a
clearly labeled hazardous waste container.

e Liquid Waste:

o Solutions containing BYK 49187 should be collected in a designated hazardous liquid
waste container. Do not pour down the drain.

» Disposal Procedures:

o Follow all institutional, local, and national regulations for the disposal of hazardous
chemical waste.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste stream management and to schedule a waste pickup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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